Cas no 122690-33-9 (2H-Azirino[2,1,3-cd]pyrrolizin-2-one,hexahydro- (9CI))

• Product Name: 2H-Azirino[2,1,3-cd]pyrrolizin-2-one,hexahydro- (9CI)
• CAS No: 122690-33-9
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 105361
• PubChem ID: 14357416
• Update Time: 2025-04-18

2H-Azirino[2,1,3-cd]pyrrolizin-2-one,hexahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Azirino[2,1,3-cd]pyrrolizin-2-one,hexahydro- (9CI)
• 2H-Azirino[2,1,3-cd]pyrrolizin-2-one,hexahydro-(9CI)
• 122690-33-9
• 1-azatricyclo[3.3.0.02,8]octan-3-one

• Inchi： 1S/C7H9NO/c9-6-3-4-1-2-5-7(6)8(4)5/h4-5,7H,1-3H2
• InChI Key： CEMSMHQSNOUDAC-UHFFFAOYSA-N
• SMILES： O=C1CC2CCC3C1N32

Computed Properties

• Exact Mass: 123.06847
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 20.1Ų

Experimental Properties

• PSA: 20.08